Cas no 1261961-57-2 (3-(2-Fluoro-3-trifluoromethylphenyl)phenol)
1261961-57-2 structure
Product Name:3-(2-Fluoro-3-trifluoromethylphenyl)phenol
CAS No:1261961-57-2
MF:C13H8F4O
MW:256.195637702942
MDL:MFCD18312999
CID:2766246
PubChem ID:53218692
Update Time:2025-04-21
3-(2-Fluoro-3-trifluoromethylphenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 1261961-57-2
- DTXSID90683609
- 3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
- 3-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%
- 2'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- MFCD18312999
- 3-(2-Fluoro-3-trifluoromethylphenyl)phenol
-
- MDL: MFCD18312999
- Inchi: 1S/C13H8F4O/c14-12-10(8-3-1-4-9(18)7-8)5-2-6-11(12)13(15,16)17/h1-7,18H
- InChI Key: KSQHYMMSEPDXDA-UHFFFAOYSA-N
- SMILES: FC1=C(C(F)(F)F)C=CC=C1C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 256.05112752Da
- Monoisotopic Mass: 256.05112752Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
3-(2-Fluoro-3-trifluoromethylphenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318985-5 g |
3-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%; . |
1261961-57-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318985-5g |
3-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%; . |
1261961-57-2 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-(2-Fluoro-3-trifluoromethylphenyl)phenol Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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